4-Chloro-2,3,8-trimethylquinoline
Cat. No. B072441
Key on ui cas rn:
1203-45-8
M. Wt: 205.68 g/mol
InChI Key: DQUZVDWXDBEMRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08765940B2
Procedure details
Prepared according to procedure S using 2,3,8-trimethylquinolin-4-ol (1.7 g, 9.1 mmol) in POCl3 (12.5 mL, 136 mmol). The resulting precipitate was collected by filtration to give 4-chloro-2,3,8-trimethylquinoline. Mass Spectrum (ESI) m/e=206 (M+1).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[C:11]([CH3:12])=[C:10](O)[C:9]2[C:4](=[C:5]([CH3:14])[CH:6]=[CH:7][CH:8]=2)[N:3]=1.O=P(Cl)(Cl)[Cl:17]>>[Cl:17][C:10]1[C:9]2[C:4](=[C:5]([CH3:14])[CH:6]=[CH:7][CH:8]=2)[N:3]=[C:2]([CH3:1])[C:11]=1[CH3:12]
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Inputs
Step One
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Name
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Quantity
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1.7 g
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Type
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reactant
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Smiles
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CC1=NC2=C(C=CC=C2C(=C1C)O)C
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Step Two
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Name
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Quantity
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12.5 mL
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Prepared
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting precipitate was collected by filtration
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C(=NC2=C(C=CC=C12)C)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
